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Compound of Interest

Compound Name: 4-Methyl-1-hexene

Cat. No.: B165699

Essential Safety and Handling Guide for 4-Methyl-1-
hexene

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 4-Methyl-1-hexene in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe and compliant
use of this chemical.

Hazard Identification and Classification

4-Methyl-1-hexene is a highly flammable liquid and vapor that poses a significant aspiration
hazard.[1][2] Ingestion and subsequent entry into the airways may be fatal.[1][2][3][4]

GHS Hazard Statements:
e H225: Highly flammable liquid and vapour.[1][2][3]
e H304: May be fatal if swallowed and enters airways.[1][2][3]

Signal Word: Danger[1][2][3]

Physical and Chemical Properties
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Property Value Source
CAS Number 3769-23-1 [11[3]
Molecular Formula C7Ha4 [2]
Appearance Colorless liquid [2]
Flash Point -10 °C (14.0 °F) - closed cup

Vapor Pressure 73.5 mmHg [2]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 4-Methyl-1-hexene to minimize
exposure risk. The selection of PPE should be based on a thorough risk assessment of the
specific procedures being performed.
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PPE Category

Specifications

Rationale

Eye and Face Protection

Tightly fitting safety goggles
with side-shields (conforming
to EN 166 or NIOSH
standards). A face shield
should be worn in conjunction
with goggles when there is a

significant splash hazard.

Protects against splashes and
vapors that can cause severe
eye irritation.[1][5][6]

Hand Protection

Chemical-resistant gloves
(e.g., Butyl rubber, Nitrile).
Gloves must be inspected for

integrity before each use.

Prevents skin contact, which
can lead to irritation and

absorption of the chemical.[1]

[6]

Skin and Body Protection

Fire/flame resistant and
impervious clothing. A lab coat
or chemical-resistant apron

should be worn.

Protects against skin contact

and in the event of a fire.[1]

Respiratory Protection

A full-face respirator with an
appropriate organic vapor
cartridge should be used if
exposure limits are exceeded,
if irritation is experienced, or if
working in a poorly ventilated

area.

Protects the respiratory system

from harmful vapors.[1]

Operational and Handling Protocol

Adherence to the following step-by-step procedures is mandatory to ensure the safe handling

of 4-Methyl-1-hexene.

1. Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a certified chemical fume hood.[1]

e Ensure an emergency eyewash station and safety shower are readily accessible.
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Remove all potential ignition sources from the handling area, including open flames, sparks,
and hot surfaces.[1][3][7][8]

Use explosion-proof electrical, ventilating, and lighting equipment.[1][7][8]

Ground and bond all containers and receiving equipment to prevent static discharge.[1][3][4]

[8]
. Handling the Chemical:
Wear the appropriate PPE as specified in the table above.
Use non-sparking tools for all operations.[1][4][7][8]
Keep the container tightly closed when not in use.[1][3][4][7]
Avoid contact with skin, eyes, and clothing.[1][5]
Avoid breathing vapors or mist.[1][5]
. Storage:
Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][3][7]
Store away from heat, sparks, open flames, and other ignition sources.[1][8]
Store in a locked-up area.[1][3][7]
Emergency and Disposal Procedures
Spill Response:
o Evacuate: Immediately evacuate personnel from the spill area.
» Ventilate: Ensure the area is well-ventilated.

e Contain: For small spills, absorb the chemical with an inert, non-combustible material (e.g.,
sand, vermiculite).
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o Clean-up: Use spark-proof tools to collect the absorbed material and place it in a suitable,
closed container for disposal.[1][7]

» Large Spills: For large spills, contact your institution's environmental health and safety
department immediately.

First Aid:

If Swallowed: Do NOT induce vomiting. Immediately call a poison center or doctor.[1][3][4][7]

If on Skin (or hair): Take off immediately all contaminated clothing. Rinse skin with water or
shower.[1][3][4]

If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.

Disposal Plan:

» Dispose of contents and container in accordance with all local, regional, national, and
international regulations.[1][3][7]

e This material and its container must be disposed of as hazardous waste. Do not allow it to
enter drains or waterways.[1][5]

Safety Workflow Diagram
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4-Methyl-1-hexene Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b165699?utm_src=pdf-custom-synthesis
https://www.echemi.com/sds/4-methyl-1-hexene-pid_Seven29333.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methyl-1-hexene
https://www.chemicalbook.com/msds/4-methyl-1-hexene.htm
https://www.tcichemicals.com/US/en/p/M0302
https://www.guidechem.com/msds/3769-23-1.html
https://www.mcrsafety.com/blog/solvents/
https://www.airgas.com/msds/001097.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2071906&productDescription=5-METHYL-1-HEXENE+99%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b165699#personal-protective-equipment-for-handling-4-methyl-1-hexene
https://www.benchchem.com/product/b165699#personal-protective-equipment-for-handling-4-methyl-1-hexene
https://www.benchchem.com/product/b165699#personal-protective-equipment-for-handling-4-methyl-1-hexene
https://www.benchchem.com/product/b165699#personal-protective-equipment-for-handling-4-methyl-1-hexene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b165699?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165699?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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